Mupirocin lithium
Mupirocin lithium
Pseudomonic acid is an antibiotic and bacterial metabolite that has been found in P. fluorescens. It is bacteriostatic against S. aureus (MIC = 0.05 µg/ml) and active against skin wound clinical isolates of methicillin-resistant S. aureus (MRSA; MICs = 1-4 µg/ml). Pseudomonic acid inhibits MRSA and P. aeruginosa biofilm formation in vitro. It inhibits bacterial cell wall isoleucyl-tRNA synthetase, slowing bacterial growth. Topical administration of pseudomonic acid (2% v/v) reduces the number of wound colony forming units (CFUs) in a mouse model of MRSA skin infection.
Mupirocin is a carboxylic acid bacteriostatic/bactericidal antibiotic.
Mupirocin is a carboxylic acid bacteriostatic/bactericidal antibiotic.
Brand Name:
Vulcanchem
CAS No.:
73346-79-9
VCID:
VC0130530
InChI:
InChI=1S/C26H44O9.Li/c1-16(13-23(30)33-11-9-7-5-4-6-8-10-22(28)29)12-20-25(32)24(31)19(15-34-20)14-21-26(35-21)17(2)18(3)27;/h13,17-21,24-27,31-32H,4-12,14-15H2,1-3H3,(H,28,29);/q;+1/p-1/b16-13+;/t17-,18-,19-,20-,21-,24+,25-,26-;/m0./s1
SMILES:
[Li+].CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)OCCCCCCCCC(=O)[O-])C)C(C)O
Molecular Formula:
C26H43LiO9
Molecular Weight:
506.561
Mupirocin lithium
CAS No.: 73346-79-9
Cat. No.: VC0130530
Molecular Formula: C26H43LiO9
Molecular Weight: 506.561
* For research use only. Not for human or veterinary use.
Specification
| Description | Pseudomonic acid is an antibiotic and bacterial metabolite that has been found in P. fluorescens. It is bacteriostatic against S. aureus (MIC = 0.05 µg/ml) and active against skin wound clinical isolates of methicillin-resistant S. aureus (MRSA; MICs = 1-4 µg/ml). Pseudomonic acid inhibits MRSA and P. aeruginosa biofilm formation in vitro. It inhibits bacterial cell wall isoleucyl-tRNA synthetase, slowing bacterial growth. Topical administration of pseudomonic acid (2% v/v) reduces the number of wound colony forming units (CFUs) in a mouse model of MRSA skin infection. Mupirocin is a carboxylic acid bacteriostatic/bactericidal antibiotic. |
|---|---|
| CAS No. | 73346-79-9 |
| Molecular Formula | C26H43LiO9 |
| Molecular Weight | 506.561 |
| IUPAC Name | lithium;9-[(E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoyl]oxynonanoate |
| Standard InChI | InChI=1S/C26H44O9.Li/c1-16(13-23(30)33-11-9-7-5-4-6-8-10-22(28)29)12-20-25(32)24(31)19(15-34-20)14-21-26(35-21)17(2)18(3)27;/h13,17-21,24-27,31-32H,4-12,14-15H2,1-3H3,(H,28,29);/q;+1/p-1/b16-13+;/t17-,18-,19-,20-,21-,24+,25-,26-;/m0./s1 |
| Standard InChI Key | XFIKMPRBSORKQP-JATHGWPISA-M |
| SMILES | [Li+].CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)OCCCCCCCCC(=O)[O-])C)C(C)O |
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